Cas no 1736-72-7 ([4-(trifluoromethyl)phenyl]thiourea)

• Product Name: [4-(trifluoromethyl)phenyl]thiourea
• CAS No: 1736-72-7
• MF: C₈H₇F₃N₂S
• MW: 220.214790582657
• MDL: MFCD00041189
• CID: 83924
• PubChem ID: 24884061
• Update Time: 2025-04-18

[4-(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)thiourea
• alpha,alpha,alpha-Trifluoro-p-tolylthiourea
• (4-Trifluoromethyl-phenyl)-thiourea
• [4-(Trifluoromethyl)phenyl]thiourea
• 1-[4-(Trifluoromethyl)phenyl]-2-thiourea
• Thiourea, N-[4-(trifluoromethyl)phenyl]-
• N-[4-(Trifluoromethyl)phenyl]thiourea
• à,à,à-trifluoro-p-tolylthiourea
• 4-(TRIFLUOROMETHYL)PHENYLTHIOUREA
• 1-[4-(Trifluoromethyl)phenyl]thiourea
• 4-(Trifluoromethyl)phenylthiourea97%
• 4-(Trifluoromethyl)phenylthiourea 97%
• 1-[4-(Trifluoromethyl)phenyl]-2-thiourea97%
• FT-0616939
• (4-trifluoromethylphenyl)thiourea
• SCHEMBL21963543
• [4-(Trifluoromethyl)phenyl] Thiourea
• N,N-Dimethoxycarbonylethylaniline
• 1-(4-(trifluoromethyl)phenyl)-2-thiourea
• SCHEMBL525759
• Thiourea,N-[4-(trifluoromethyl)phenyl]-
• EN300-51536
• SR-01000306823-1
• J-010933
• [4-(Trifluoromethyl)phenyl]thiourea, 97%
• 4-(trifluoromethyl)phenyl thiourea
• Z271134298
• MFCD00041189
• DTXSID20380634
• CS-0216572
• SB79875
• Maybridge1_007906
• A811546
• CCG-245543
• 10W-0866
• F0341-0133
• SR-01000306823
• AKOS009140763
• 1736-72-7
• Thiourea, [4-(trifluoromethyl)phenyl]-
• HMS563P08
• 4-(Carbamothioylamino)benzotrifluoride, 4-Thioureidobenzotrifluoride
• [4-(Trifluoromethyl)phenyl]thiourea; 2-Thio-1-(alpha,alpha,alpha-trifluoro-p-tolyl)urea;1-[4-(Trifluoromethyl)phenyl]thiourea; N-[4-(Trifluoromethyl)phenyl]thiourea
• G77573
• [4-(trifluoromethyl)phenyl]thiourea

• MDL： MFCD00041189
• Inchi： 1S/C8H7F3N2S/c9-8(10,11)5-1-3-6(4-2-5)13-7(12)14/h1-4H,(H3,12,13,14)
• InChI Key： OWTDDZMFRLUBQI-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(C(F)(F)F)=CC=1
• BRN： 2695479

Computed Properties

• Exact Mass: 220.02800
• Monoisotopic Mass: 220.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.337
• Melting Point: 142-146 °C
• Boiling Point: 203.4°Cat760mmHg
• Flash Point: 102.1°C
• PSA: 70.14000
• LogP: 3.13420
• Solubility: Insoluble in water.

[4-(trifluoromethyl)phenyl]thiourea Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III